Cas no 369363-60-0 (3-(1H-1,2,3-triazol-5-yl)Benzenamine)

• Product Name: 3-(1H-1,2,3-triazol-5-yl)Benzenamine
• CAS No: 369363-60-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 2113042
• PubChem ID: 9964175
• Update Time: 2025-04-21

3-(1H-1,2,3-triazol-5-yl)Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3-triazol-5-yl)Benzenamine
• AKOS004122931
• 3-(1H-1,2,3-triazol-5-yl)aniline
• 369363-60-0
• DB-377839
• EN300-150728
• WSRYWQPIUCQKLN-UHFFFAOYSA-N
• 3-(2H-1,2,3-Triazol-4-yl)benzenamine
• BDBM17464
• 3-(2H-triazol-4-yl)aniline
• SCHEMBL4313886
• 876343-39-4
• 3-(2H-[1,2,3]Triazol-4-yl)phenylamine
• DA-25489
• CHEMBL198194
• 3-(2H-1,2,3-triazol-4-yl)aniline
• BKB34339

• Inchi： 1S/C8H8N4/c9-7-3-1-2-6(4-7)8-5-10-12-11-8/h1-5H,9H2,(H,10,11,12)
• InChI Key： WSRYWQPIUCQKLN-UHFFFAOYSA-N
• SMILES： N1=C(C=NN1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 160.074896272Da
• Monoisotopic Mass: 160.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų